Cas no 10252-65-0 (4-(Propylamino)sulfonylbenzoic Acid)

• Product Name: 4-(Propylamino)sulfonylbenzoic Acid
• CAS No: 10252-65-0
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD05804383
• CID: 97554
• PubChem ID: 611818
• Update Time: 2025-04-18

4-(Propylamino)sulfonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(N-Propylsulfamoyl)benzoic acid
• 4-(propylsulfamoyl)benzoic acid
• 4-[(propylamino)sulfonyl]benzoic acid
• 4-[(propylamino)sulfonyl]benzoic acid(SALTDATA: FREE)
• Benzoic acid, 4-[(propylamino)sulfonyl]-
• 4-Propylsulfamoyl-benzoesaeure
• 4-propylsulfamoyl-benzoic acid
• p-Propylsulfamoylbenzoic acid
• SCHEMBL23787605
• DTXSID20346396
• Benzoic acid, p-(propylsulfamoyl)-
• BB 0237920
• CS-0366405
• MFCD05804383
• AKOS000123906
• UNII-6TGK2SB58H
• 6TGK2SB58H
• 10252-65-0
• Benzoic acid, 4-((propylamino)sulfonyl)-
• SB81078
• 4-(N-Propylsulfamoyl)benzoicacid
• BS-35606
• 4-((Propylamino)sulfonyl)benzoic acid
• Probenecid, mono-(des-N-propyl)
• Mono-N-depropylprobenecid
• WEXMBOAZBOVQSM-UHFFFAOYSA-N
• p-(N-propylsulfamoyl)benzoic acid
• p-(Propylsulfamoyl)benzoic acid
• 4-(Propylamino)sulfonylbenzoic Acid

• MDL： MFCD05804383
• Inchi： 1S/C10H13NO4S/c1-2-7-11-16(14,15)9-5-3-8(4-6-9)10(12)13/h3-6,11H,2,7H2,1H3,(H,12,13)
• InChI Key： WEXMBOAZBOVQSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.54480